Cas no 2171816-03-6 (4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid)

• Product Name: 4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid
• CAS No: 2171816-03-6
• MF: C₂₅H₁₉ClF₂N₂O₅
• MW: 500.878572702408
• CID: 6172307
• PubChem ID: 165959844
• Update Time: 2025-10-30

4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid
• 2171816-03-6
• 4-chloro-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]benzoic acid
• EN300-1498966

• Inchi： 1S/C25H19ClF2N2O5/c26-20-10-9-14(22(31)32)11-21(20)30-23(33)25(27,28)13-29-24(34)35-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19H,12-13H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： QHQFOTYWXDWPTJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1NC(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F)=O

Computed Properties

• Exact Mass: 500.0950557g/mol
• Monoisotopic Mass: 500.0950557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid

Introduction to 4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic Acid (CAS No. 2171816-03-6)

4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2171816-03-6, represents a convergence of advanced synthetic methodologies and medicinal chemistry principles, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular structure of this compound is characterized by a benzoic acid core, which is a well-established scaffold in drug design, modified with various functional groups to enhance its pharmacological properties. Specifically, the presence of a 4-chloro substituent at the para position of the benzene ring introduces electrophilicity, which can be exploited in various chemical reactions and interactions. Additionally, the amide functionality linked to a 2,2-difluoropropanamido group contributes to the compound's overall solubility and bioavailability, critical factors in drug development.

One of the most intriguing aspects of this compound is its incorporation of a (9H-fluoren-9-yl)methoxycarbonyl amino group. This moiety not only adds complexity to the molecule but also suggests potential interactions with biological targets that are often mediated through hydrophobic and hydrogen bonding interactions. The fluorene component, in particular, has been widely used in medicinal chemistry due to its ability to enhance binding affinity and stability in protein-ligand interactions.

In recent years, there has been growing interest in fluorinated compounds for their enhanced metabolic stability and bioavailability. The dual fluorination at the propanamido group in this compound is an example of how fluorine atoms can be strategically incorporated to modulate pharmacokinetic properties. This feature aligns with current trends in drug discovery, where optimizing pharmacokinetic profiles is as crucial as achieving high binding affinity.

The synthesis of such complex molecules often involves multi-step organic transformations, requiring precise control over reaction conditions and reagent selection. The use of protective groups and sequential functionalization strategies is common in these processes. For instance, the methoxycarbonyl (MOC) group serves as an effective protecting group for amino functions during synthetic workflows, allowing for selective modification at other sites while maintaining overall molecular integrity.

Evaluation of the pharmacological potential of 4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid has been conducted through both computational modeling and experimental assays. Computational studies have suggested that the compound may exhibit binding interactions with various biological targets, including enzymes and receptors implicated in inflammatory pathways. These predictions are based on molecular docking simulations that have shown favorable binding affinities for the compound within active sites of target proteins.

In vitro studies have further validated these predictions by demonstrating inhibitory effects on relevant enzymatic targets. For example, preliminary data indicate that this compound may inhibit the activity of certain kinases involved in cell signaling pathways associated with diseases such as cancer and autoimmune disorders. Such findings are particularly promising given the critical role that kinases play in regulating cellular processes.

The impact of fluorine substitution on biological activity has been well-documented across numerous therapeutic areas. In particular, fluoro-substituted amides have been shown to enhance binding affinity through increased lipophilicity and reduced conformational flexibility. The presence of two fluorine atoms at the propanamido group in this compound is expected to contribute significantly to its pharmacological properties by stabilizing its three-dimensional structure and improving interactions with biological targets.

The benzoic acid moiety itself is a versatile pharmacophore that has been extensively explored in drug development. Its aromatic structure provides a stable scaffold for functionalization, while its carboxylic acid group allows for diverse derivatization strategies. These features make benzoic acid derivatives valuable candidates for further exploration as lead compounds or building blocks for more complex molecules.

Future directions for research on 4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid include optimization of synthetic routes to improve yield and scalability. Additionally, more extensive pharmacological profiling will be necessary to fully elucidate its therapeutic potential and identify any adverse effects or off-target interactions. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration across chemistry, biology, and medicine. Compounds like 4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid exemplify how innovative molecular design can lead to discoveries with significant therapeutic implications. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds such as this one will remain critical tools for developing next-generation treatments.